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Compound of Interest

Compound Name: (R)-Meclonazepam
CAS No.: 86630-81-1
Cat. No.: B12733482
Get Quote
. J

This technical guide provides a comprehensive overview of (R)-Meclonazepam, intended for
researchers, scientists, and drug development professionals. It covers the compound's
chemical identity, pharmacological properties, and relevant experimental methodologies.

Chemical Identification

Identifier Value

CAS Number 86630-81-1
3R)-5-(2-chlorophenyl)-3-methyl-7-nitro-1,3-

IUPAC Name (3R)-5 P v y

dihydro-1,4-benzodiazepin-2-one

Pharmacological Profile

(R)-Meclonazepam is one of the two enantiomers of Meclonazepam. The majority of research
has focused on the (S)-enantiomer, which exhibits potent anthelmintic activity against the
parasitic worm Schistosoma mansoni. The (R)-enantiomer has been shown to have
significantly reduced biological activity in comparison.
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Mechanism of Action in Mammals: Interaction with
GABAA Receptors

In mammals, benzodiazepines like Meclonazepam exert their sedative and anxiolytic effects by
modulating y-aminobutyric acid type A (GABAA) receptors in the central nervous system.[1]
These receptors are ligand-gated ion channels that, upon binding of GABA, allow the influx of
chloride ions, leading to hyperpolarization of the neuron and reduced excitability.
Benzodiazepines bind to an allosteric site on the GABAA receptor, enhancing the effect of
GABA.[1][2]

While specific binding affinity data for (R)-Meclonazepam is not readily available in the cited
literature, studies on structurally similar chiral benzodiazepines indicate a strong
stereoselectivity. For diazepam-like and triazolam-like compounds, the (R)-enantiomers exhibit
substantially lower binding affinity for GABAA receptors compared to their (S)-counterparts.[1]
This suggests that (R)-Meclonazepam likely has a significantly weaker interaction with GABAA

receptors than (S)-Meclonazepam.
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Anthelmintic Mechanism of Action: Targeting
Schistosome TRP Channels

The anthelmintic activity of Meclonazepam is primarily attributed to the (S)-enantiomer. It acts
on a transient receptor potential (TRP) channel specific to schistosomes, designated as
TRPMMCLZ.[3] Activation of this channel leads to a rapid and sustained influx of calcium ions
into the parasite's cells. This influx disrupts calcium homeostasis, causing spastic paralysis,
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damage to the tegument (the outer surface of the worm), and eventual death of the parasite.
The (R)-enantiomer of meclonazepam shows reduced activity at this parasite-specific target.
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Quantitative Data

The following table summarizes the binding affinities of several benzodiazepine enantiomers
for different GABAA receptor subtypes. While data for Meclonazepam is not specified, the data
for diazepam-like (3-S and 3-R) and triazolam-like (2-S and 2-R) compounds illustrate the
typical stereoselectivity, with R-isomers showing significantly lower affinity.
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Compound GABAA Receptor Subtype  Ki (nM)
1-S (imidazobenzodiazepine) alp3y2 190 £+ 55
0233y2 679

a3B3y2 136 + 24

a5B3y2 17+5

1-R (imidazobenzodiazepine) alp3y2 273 £41
a2B3y2 253 +31

a3B3y2 501 +79

a5B3y2 56 + 8

2-S (triazolam-like) alp3y2 663 £ 21
02B33y2 164 + 15

a3B3y2 656 + 110

a5B3y2 804

2-R (triazolam-like) alp3y2 >10,000
a2B3y2 >10,000

a3B3y2 >10,000

o5B3y2 >10,000

3-S (diazepam-like) alp3y2 64 £ 2
02B33y2 61+ 10

a3B3y2 102+7

a5B3y2 31+5

3-R (diazepam-like) alp3y2 >10,000
a2B3y2 >10,000

a3B3y2 >10,000
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a5p3y2 >10,000

Data from a study on
benzodiazepine binding to
recombinant GABAA

receptors.

The anthelmintic potency of (S)-Meclonazepam against S. mansoni has been quantified with
an IC50 of 1.54 + 0.09 uM for the inhibition of motility.

Experimental Protocols
In Vitro Anthelmintic Activity Assay

This protocol describes the methodology for assessing the in vitro activity of compounds
against adult Schistosoma mansoni.
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o Parasite Acquisition: Female Swiss Webster mice are infected with S. mansoni cercariae.
After 4 weeks (for juvenile worms) or 7 weeks (for adult worms), the mice are euthanized.

» Parasite Isolation and Culture: Parasites are recovered from the host and washed. They are
then cultured in high-glucose Dulbecco’'s Modified Eagle Medium (DMEM) supplemented
with 5% fetal calf serum, penicillin-streptomycin (100 units/mL), HEPES (25 mM), and
sodium pyruvate (1 mM) at 37°C in a 5% CO2 environment.

e Compound Treatment: (R)-Meclonazepam is dissolved in a suitable solvent (e.g., DMSO)
and added to the culture medium at various concentrations. A vehicle control (e.g., 0.1%
DMSO) is run in parallel.

 Incubation and Assessment: The parasites are incubated with the compound for a defined
period (e.g., 24 hours).

« Endpoint Measurement: The viability and phenotype of the worms are assessed. This can
include monitoring for motility, morphological changes, tegument damage, and biochemical
markers of cell death, such as pro-apoptotic caspase activation.

Rodent Model for Sedative Effects (Rotarod Test)

This protocol outlines the rotarod test, a standard method for evaluating motor coordination and
the sedative effects of drugs in mice.
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o Apparatus: A standard rotarod apparatus for mice is used, consisting of a rotating rod with
adjustable speed.

» Animal Acclimation and Training: Mice are acclimated to the testing room before the
experiment. They are then trained to stay on the rotating rod at a constant speed (e.g., 20-25
rpm) for a set duration (e.g., 2-5 minutes).

o Drug Administration: (R)-Meclonazepam or a vehicle control is administered to the mice,
typically via intraperitoneal injection.

o Testing: After a predetermined time following drug administration (e.g., 30 minutes), the mice
are placed back on the rotarod. The latency to fall off the rotating rod is recorded. The test is
usually repeated for several trials with an inter-trial interval.

o Data Analysis: The fall-off times for the drug-treated group are compared to the control group
to determine if the compound causes a significant impairment in motor coordination,
indicative of a sedative effect.

Synthesis Overview

The stereoselective synthesis of chiral benzodiazepines can be a complex process. While a
specific, detailed protocol for the synthesis of (R)-Meclonazepam was not found in the
provided search results, the general synthesis of 1,4-benzodiazepines often involves the
reaction of a 2-aminobenzophenone derivative with an amino acid or its derivative. To achieve
stereoselectivity for the (R)-enantiomer, a chiral auxiliary or a chiral catalyst would likely be
employed during the cyclization step that forms the diazepine ring. Alternatively, a racemic
mixture of meclonazepam can be synthesized and then the enantiomers separated using chiral
chromatography. The synthesis of clonazepam and its derivatives has been reported through
various methods, including Suzuki cross-coupling reactions to modify the aromatic rings. A
novel synthesis for a 7-amino-clonazepam compound starts from 2-cyano-4-nitroaniline.

Conclusion

(R)-Meclonazepam is the less active enantiomer of Meclonazepam, with likely reduced affinity
for mammalian GABAA receptors and weaker anthelmintic properties compared to its (S)-
counterpart. The distinct mechanisms of action of Meclonazepam in mammals and
schistosomes—targeting GABAA receptors and parasite-specific TRP channels, respectively—
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provide a basis for the rational design of new anthelmintic drugs with improved safety profiles.

The experimental protocols detailed in this guide offer standardized methods for the evaluation
of such compounds. Further research into the specific properties of (R)-Meclonazepam could

provide a more complete understanding of the stereochemical requirements for activity at both
host and parasite targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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